Cas no 29394-61-4 ((+)-kalafungin)

• Product Name: (+)-kalafungin
• CAS No: 29394-61-4
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 2019905
• PubChem ID: 283138
• Update Time: 2025-04-21

(+)-kalafungin Chemical and Physical Properties

Names and Identifiers

• (+)-kalafungin
• Kalafungin
• Antibiotic U-19,718
• MLS002920403
• 2H-Furo[3,3-d]pyran-2,6,11-trione, 3,3a,5,11b-tetrahydro-7-hydroxy-5-methyl-, [3aR-(3a.alpha.,5.alpha.,11b.alpha.)]-
• CHEMBL1988648
• SCHEMBL396216
• U-19,718
• 4-hydroxy-17-methyl-12,16-dioxatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),4,6-tetraene-2,9,13-trione
• cid_283138
• NSC-137443
• 2H-Furo[3,3-d]pyran-2,6,11-trione, 3,3a,5,11b-tetrahydro-7-hydroxy-5-methyl-
• 3,3a,5,11b-Tetrahydro-7-hydroxy-5-methyl-2H-furo[3,2-b]naphtho[2,3-d]pyran-2,6,11-trione
• SMR001797995
• U 19718
• NS00011763
• BDBM114207
• NSC137443
• DTXSID40864305
• hydroxy(methyl)[?]trione

• Inchi： 1S/C16H12O6/c1-6-11-13(16-9(21-6)5-10(18)22-16)14(19)7-3-2-4-8(17)12(7)15(11)20/h2-4,6,9,16-17H,5H2,1H3
• InChI Key： XUWPJKDMEZSVTP-UHFFFAOYSA-N
• SMILES： O1C(C)C2C(C3C(=CC=CC=3C(C=2C2C1CC(=O)O2)=O)O)=O

Computed Properties

• Exact Mass: 300.06338810g/mol
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isochromanequinones Benzoisochromanequinones